Cas no 154826-11-6 (Acetic acid, [2-[2-(4-octylphenoxy)ethoxy]ethoxy]-)

Acetic acid, [2-[2-(4-octylphenoxy)ethoxy]ethoxy]- structure
154826-11-6 structure
Product Name:Acetic acid, [2-[2-(4-octylphenoxy)ethoxy]ethoxy]-
CAS No:154826-11-6
MF:C20H32O5
MW:352.465086936951
CID:1329325
PubChem ID:86175491
Update Time:2025-04-20

Acetic acid, [2-[2-(4-octylphenoxy)ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [2-[2-(4-octylphenoxy)ethoxy]ethoxy]-
    • 2-[2-[2-(4-Octylphenoxy)ethoxy]ethoxy]acetic acid
    • DTXSID201234313
    • 154826-11-6
    • Inchi: 1S/C20H32O5/c1-2-3-4-5-6-7-8-18-9-11-19(12-10-18)25-16-15-23-13-14-24-17-20(21)22/h9-12H,2-8,13-17H2,1H3,(H,21,22)
    • InChI Key: CDGSJYWKARNZLZ-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCC(=O)O)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

  • Exact Mass: 352.22506
  • Monoisotopic Mass: 352.22497412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 16
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99
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